Cas no 1361733-71-2 (6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1361733-71-2
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4932618
• Update Time: 2025-07-22

6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7F5N2O2/c10-7(11)4-1-3(2-15)16-6(9(12,13)14)5(4)8(17)18/h1,7H,2,15H2,(H,17,18)
• InChI Key： OSSHYPPQZMKZQM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)N=C(C(F)(F)F)C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1361733-71-2) and Its Applications in Modern Chemical Biology

6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid, identified by the CAS number 1361733-71-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and roles in pharmaceutical development. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethyl groups, as well as an aminomethyl side chain, endows this molecule with distinct chemical properties that make it particularly valuable for synthetic chemistry and drug discovery.

The difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, a property that has been extensively leveraged in the design of novel therapeutic agents. Similarly, the trifluoromethyl group contributes to lipophilicity and electronic modulation, further optimizing pharmacokinetic profiles. The aminomethyl moiety provides a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. These structural attributes make 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid a promising candidate for various applications in medicinal chemistry and biotechnology.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery, with pyridine derivatives being among the most extensively studied classes. The compound under discussion has emerged as a key intermediate in the synthesis of bioactive molecules targeting a range of therapeutic areas. For instance, studies have demonstrated its utility in the development of inhibitors for enzymes involved in cancer metabolism. The fluorinated pyridine core exhibits high selectivity and potency against targets such as kinases and proteases, which are critical in cancer progression. Furthermore, the aminomethyl group allows for facile conjugation with other pharmacophores, enhancing binding interactions and improving drug-like properties.

Another notable application of 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid lies in its role as a precursor for designing small-molecule modulators of immune responses. Recent advances in immunotherapy have highlighted the importance of targeting immune checkpoints to treat autoimmune diseases and cancers. This compound has been incorporated into libraries of immunoregulatory agents, where its structural features contribute to modulating immune cell signaling pathways. The fluorinated substituents play a crucial role in stabilizing protein-protein interactions, while the aminomethyl group facilitates further derivatization to fine-tune biological activity.

The synthesis of 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid presents an intriguing challenge due to the complexity of its fluorinated structure. Modern synthetic methodologies have enabled efficient access to this compound, leveraging transition-metal catalysis and fluorination techniques that are critical for producing high-purity yields. These advancements have not only facilitated its use in academic research but also opened doors for industrial-scale production. The ability to synthesize such complex molecules with precision underscores the progress made in synthetic organic chemistry over recent decades.

The impact of fluorinated pyridines on medicinal chemistry cannot be overstated. The introduction of fluorine atoms into aromatic rings alters electronic distributions, which can significantly influence binding affinity and metabolic stability. For example, studies have shown that replacing hydrogen atoms with difluoromethyl or trifluoromethyl groups can enhance binding interactions by up to 10-fold compared to their hydrogen counterparts. This phenomenon has been exploited in the development of next-generation antiviral and antibacterial agents where subtle modifications can lead to dramatic improvements in efficacy.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1361733-71-2) represents a cornerstone compound in modern chemical biology with far-reaching implications for drug discovery and therapeutic development. Its unique structural features—comprising an aromatic pyridine core substituted with fluorinated groups and an aminomethyl side chain—make it exceptionally well-suited for designing bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, it is poised to play an increasingly vital role in advancing pharmaceutical innovation.